Cas no 224313-74-0 (methyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate)

• Product Name: methyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
• CAS No: 224313-74-0
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• MDL: MFCD02177454
• CID: 3083448
• PubChem ID: 135454195
• Update Time: 2025-06-26

methyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
• DB-086511
• methyl 2-hydroxy-4-oxopyrido[1,2-a]pyrimidine-3-carboxylate
• 224313-74-0
• methyl2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
• AURORA KA-1056
• F2135-0223
• D85607
• EN300-236247
• SCHEMBL19717792
• BS-45127
• AKOS005208031
• CS-0301883

• MDL： MFCD02177454
• Inchi： 1S/C10H8N2O4/c1-16-10(15)7-8(13)11-6-4-2-3-5-12(6)9(7)14/h2-5,13H,1H3
• InChI Key： XXZMPJQRBSTHCX-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OC)C(N2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 220.04840674g/mol
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.2Ų

Additional information on methyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate

Methyl 2-Hydroxy-4-Oxo-4H-Pyrido[1,2-a]Pyrimidine-3-Carboxylate (CAS No. 224313-74-0): A Comprehensive Overview

Methyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate (CAS No. 224313-74-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, has shown promising potential in various therapeutic applications, particularly in the treatment of diseases involving oxidative stress and inflammation.

The chemical structure of methyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate is composed of a pyrido[1,2-a]pyrimidine core with a hydroxy and oxo substituent at the 2 and 4 positions, respectively, and a methyl ester group at the 3 position. This intricate arrangement confers the compound with unique pharmacological properties, making it an attractive candidate for drug development.

Recent studies have highlighted the antioxidant and anti-inflammatory activities of methyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate. In vitro experiments have demonstrated that this compound effectively scavenges reactive oxygen species (ROS), thereby reducing oxidative stress in cellular models. Additionally, it has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation.

The potential therapeutic applications of methyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate are not limited to its antioxidant and anti-inflammatory properties. Research has also explored its role in modulating cellular signaling pathways. For instance, studies have indicated that this compound can activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is crucial for maintaining cellular redox balance and protecting against oxidative damage.

In the context of neurodegenerative diseases, methyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate has shown promise in preclinical models of Alzheimer's disease and Parkinson's disease. Its ability to reduce oxidative stress and inflammation may help mitigate the progressive neuronal damage observed in these conditions. Furthermore, preliminary data suggest that this compound can enhance cognitive function and improve motor coordination in animal models.

Beyond neurodegenerative diseases, methyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate has also been investigated for its potential in cancer therapy. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. Additionally, it has been shown to inhibit angiogenesis, a critical process for tumor growth and metastasis.

The safety profile of methyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate is another important aspect of its evaluation as a potential therapeutic agent. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, methyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate (CAS No. 224313-74-0) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future clinical applications.